1-Bromo-3,5-dimethyladamantane
Cat. No. B142378
Key on ui cas rn:
941-37-7
M. Wt: 243.18 g/mol
InChI Key: QUCXLVDIVQWYJR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07355080B2
Procedure details
To 100 g of 1-bromo-3,5-dimethyl adamantane and 86 g of urea, adding 80 ml of 80 wt % formic acid, heating to 80° C. and holding for 3 hours. Cooling to the room temperature and adding 75 ml of 85% phosphoric acid to hydrolyze at 80° C. for 1 hour. Adjusting with 10% potassium hydroxide aqueous solution to a pH of 12. Extracting with toluene twice, combining the organic layers and washing with water. Concentrating under reduced pressure to yield a limpid yellow solution as 1-amino-3,5-dimethyl adamantane crude. To the crude, adding 150 ml of ethanol and concentrated hydrochloric acid, heating to dissolve and crystallizing to yield a white solid. Drying the solid and re-crystallizing with ethanol to yield 61.0 g of pure Memantine Hydrochloride. The yield is 68.8% (GC 99.5%).
Name
1-amino-3,5-dimethyl adamantane
Identifiers
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REACTION_CXSMILES
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Br[C:2]12[CH2:11][C:6]3([CH3:12])[CH2:7][CH:8]([CH2:10][C:4]([CH3:13])([CH2:5]3)[CH2:3]1)[CH2:9]2.[NH2:14]C(N)=O.P(=O)(O)(O)O.[OH-].[K+]>C(O)=O>[NH2:14][C:2]12[CH2:11][C:6]3([CH3:12])[CH2:7][CH:8]([CH2:10][C:4]([CH3:13])([CH2:5]3)[CH2:3]1)[CH2:9]2 |f:3.4|
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Inputs
Step One
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Name
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Quantity
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100 g
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Type
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reactant
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Smiles
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BrC12CC3(CC(CC(C1)C3)(C2)C)C
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Name
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Quantity
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86 g
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Type
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reactant
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Smiles
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NC(=O)N
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(=O)O
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Step Two
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Name
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Quantity
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75 mL
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Type
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reactant
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Smiles
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P(O)(O)(O)=O
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[OH-].[K+]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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80 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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Cooling to the room temperature
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WAIT
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Type
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WAIT
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Details
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to hydrolyze at 80° C. for 1 hour
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Duration
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1 h
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EXTRACTION
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Type
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EXTRACTION
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Details
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Extracting with toluene twice
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WASH
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Type
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WASH
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Details
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washing with water
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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Concentrating under reduced pressure
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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1-amino-3,5-dimethyl adamantane
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Type
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product
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Smiles
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NC12CC3(CC(CC(C1)C3)(C2)C)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
